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Compound of Interest

Compound Name: Acetylmalononitrile

Cat. No.: B072418

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties and a
detailed synthetic protocol for acetylmalononitrile (also known as 2-acetylpropanedinitrile), a
versatile building block in organic synthesis. The following sections present tabulated
spectroscopic data, comprehensive experimental procedures, and a visual representation of its
synthesis workflow.

Spectroscopic Data

The following tables summarize the key spectroscopic data for acetylmalononitrile, facilitating
easy reference and comparison.

Infrared (IR) Spectroscopy

Wavenumber (cm~?) Assignment

2923 C-H stretch (aliphatic)
2853 C-H stretch (aliphatic)
2215, 2192, 2180 C=N stretch (nitrile)

1561 C=0 stretch (acetyl ketone)
1374, 1343 C-H bend (methyl)
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Table 1: Infrared spectral data of Acetylmalononitrile.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (400 MHz, DMSO-ds)[1]

Chemical Shift ()
ppm

Multiplicity Integration Assignment

1.84 s 3H -CHs

Table 2: 1H NMR spectroscopic data for Acetylmalononitrile.

13C NMR (100 MHz, DMSO-ds)[1]

Chemical Shift (6) ppm Assignment
190.0 C=0
123.3,121.1 C=N

47.0 CH

25.6 -CHs

Table 3: 13C NMR spectroscopic data for Acetylmalononitrile.

Experimental Protocols

This section details the methodologies for the synthesis of acetylmalononitrile and the
acquisition of the presented spectroscopic data.

Synthesis of Acetylmalononitrile[1]

A detailed, scalable two-step synthesis from malononitrile is described.

Step 1: Synthesis of Sodium 2,2-dicyano-1-methoxyvinyloxide (Sodium Enolate 8)
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To a stirred suspension of sodium hydride (60 wt% in mineral oil) in anhydrous
tetrahydrofuran (THF) at -10 °C, a solution of malononitrile in THF is added dropwise over
1.5 hours, ensuring the temperature is maintained below 0 °C.

The resulting mixture is stirred for an additional 30 minutes at -5 °C.

Step 2: Synthesis of Acetylmalononitrile (7)

The sodium enolate intermediate is protonated using hydrochloric acid in an organic solvent
to avoid the water solubility of the final product.

The resulting sodium chloride byproduct is removed by filtration.

The crude product is slurried with dichloromethane (DCM) and subsequently with hexanes to
yield acetylmalononitrile as a tan/yellow-orange solid.

Spectroscopic Analysis Protocols

Infrared (IR) Spectroscopy: IR spectra were recorded on a Bruker Tensor 27 instrument
using the solid Attenuated Total Reflectance (ATR) technique.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra were
acquired on a Bruker UltraShield Plus spectrometer operating at 400 MHz and 100 MHz,
respectively.[1] Samples were dissolved in deuterated dimethyl sulfoxide (DMSO-de).
Chemical shifts are reported in parts per million (ppm) relative to the residual solvent peak.

[1]

Mass Spectrometry (MS): High-resolution mass spectra (HRMS) can be obtained using a
Varian 7.0T FTMS instrument with electrospray ionization (ESI).[2]

Synthesis Workflow

The following diagram illustrates the two-step synthesis of acetylmalononitrile from

malononitrile.

Synthesis of Acetylmalononitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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